Cas no 946681-88-5 (5-bromo-4,6-difluoropyrimidine)

5-Bromo-4,6-difluoropyrimidine is a halogenated pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key advantages include a reactive bromine substituent and two fluorine atoms, which enhance its versatility as a building block for nucleophilic substitution and cross-coupling reactions. The electron-withdrawing fluorine groups increase the electrophilicity of the pyrimidine ring, facilitating selective functionalization. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its stability and compatibility with diverse reaction conditions. Its high purity and well-defined reactivity make it a preferred intermediate for researchers in medicinal and synthetic chemistry.
5-bromo-4,6-difluoropyrimidine structure
946681-88-5 structure
Product Name:5-bromo-4,6-difluoropyrimidine
CAS No:946681-88-5
MF:C4HBrF2N2
MW:194.964946508408
MDL:MFCD08686978
CID:802529
PubChem ID:26188909
Update Time:2025-11-01

5-bromo-4,6-difluoropyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,5-bromo-4,6-difluoro-
    • 5-Bromo-4,6-difluoropyrimidine
    • 5-Bromo-4,6-difluoropyrimidine (ACI)
    • MFCD08686978
    • AKOS005254926
    • DB-079998
    • J-517062
    • DTXSID00649857
    • D75129
    • C4HBrF2N2
    • SB57476
    • EN300-298684
    • 946681-88-5
    • BS-17957
    • SCHEMBL26670341
    • CS-0091407
    • 5-bromo-4,6-difluoropyrimidine
    • MDL: MFCD08686978
    • Inchi: 1S/C4HBrF2N2/c5-2-3(6)8-1-9-4(2)7/h1H
    • InChI Key: XIBSHDQUWTUSAI-UHFFFAOYSA-N
    • SMILES: FC1C(Br)=C(F)N=CN=1

Computed Properties

  • Exact Mass: 193.92900
  • Monoisotopic Mass: 193.92912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Melting Point: 74-80 °C
  • PSA: 25.78000
  • LogP: 1.51730

5-bromo-4,6-difluoropyrimidine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H315-H318-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi Xn
  • Risk Phrases:R22; R37/38; R41
  • HazardClass:IRRITANT

5-bromo-4,6-difluoropyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-4,6-difluoropyrimidine Pricemore >>

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